Cas no 1804411-51-5 (2-(Aminomethyl)-6-(trifluoromethoxy)benzo[d]oxazole)

• Product Name: 2-(Aminomethyl)-6-(trifluoromethoxy)benzo[d]oxazole
• CAS No: 1804411-51-5
• MF: C₉H₇F₃N₂O₂
• MW: 232.159292459488
• CID: 4818255
• Update Time: 2025-10-20

2-(Aminomethyl)-6-(trifluoromethoxy)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(trifluoromethoxy)benzo[d]oxazole

• Inchi： 1S/C9H7F3N2O2/c10-9(11,12)16-5-1-2-6-7(3-5)15-8(4-13)14-6/h1-3H,4,13H2
• InChI Key： KOJWJWHYFNKABK-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2=C(C=1)OC(CN)=N2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 1.8
• Topological Polar Surface Area: 61.3

Additional information on 2-(Aminomethyl)-6-(trifluoromethoxy)benzo[d]oxazole

Introduction to 2-(Aminomethyl)-6-(trifluoromethoxy)benzo[d]oxazole (CAS No. 1804411-51-5)

2-(Aminomethyl)-6-(trifluoromethoxy)benzo[d]oxazole, identified by its Chemical Abstracts Service (CAS) number 1804411-51-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzo[d]oxazole class, a scaffold known for its broad biological activity and utility in drug development. The presence of both an aminomethyl side chain and a trifluoromethoxy substituent imparts unique electronic and steric properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The benzo[d]oxazole core is a privileged structure in medicinal chemistry, exhibiting diverse biological activities such as antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a trifluoromethoxy group at the 6-position enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the aminomethyl moiety provides a site for further functionalization, allowing for the development of derivatives with tailored biological profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of novel heterocyclic compounds like 2-(Aminomethyl)-6-(trifluoromethoxy)benzo[d]oxazole. These computational tools enable researchers to predict binding affinities, optimize molecular structures, and identify potential lead compounds with high efficiency. The integration of machine learning algorithms has further accelerated this process by enabling the rapid screening of large chemical libraries.

In the context of drug discovery, 2-(Aminomethyl)-6-(trifluoromethoxy)benzo[d]oxazole has been investigated for its potential role in modulating various biological pathways. Studies have suggested that this compound may exhibit inhibitory effects on enzymes involved in cancer progression, such as kinases and proteases. The trifluoromethoxy group, in particular, has been shown to enhance binding interactions with target proteins due to its ability to engage in hydrophobic and dipole-dipole interactions.

Furthermore, the aminomethyl group provides a versatile handle for conjugation with other bioactive molecules or probes, making it useful in the development of targeted therapies and diagnostic agents. This flexibility has opened up new avenues for research in areas such as antibody-drug conjugates (ADCs) and bioorthogonal chemistry.

Experimental studies have also explored the synthetic pathways for obtaining high-purity 2-(Aminomethyl)-6-(trifluoromethoxy)benzo[d]oxazole. Multi-step synthetic strategies involving cyclization reactions, nucleophilic substitutions, and protection-deprotection steps have been optimized to achieve regioselective functionalization. Advances in green chemistry principles have encouraged the adoption of sustainable methodologies, reducing waste generation and improving atom economy.

The pharmacokinetic properties of 2-(Aminomethyl)-6-(trifluoromethoxy)benzo[d]oxazole are another area of active investigation. Preclinical studies have assessed its absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) profiles. The compound's favorable solubility profile and moderate metabolic stability suggest potential for oral administration, although further studies are needed to fully characterize its pharmacokinetic behavior in vivo.

Recent publications have highlighted the use of 2-(Aminomethyl)-6-(trifluoromethoxy)benzo[d]oxazole as a building block for more complex drug candidates. By incorporating this scaffold into larger molecules or modifying its substituents strategically, researchers aim to enhance its therapeutic efficacy while minimizing side effects. Such efforts align with the broader goal of developing next-generation drugs that address unmet medical needs.

The role of this compound in interdisciplinary research is also noteworthy. Its unique structural features make it a valuable tool for studying enzyme mechanisms, protein-protein interactions, and cellular signaling pathways. Collaborative efforts between chemists, biologists, and clinicians are essential for translating these findings into clinical applications.

In conclusion,2-(Aminomethyl)-6-(trifluoromethoxy)benzo[d]oxazole (CAS No. 1804411-51-5) represents a fascinating example of how structural modifications can influence biological activity. Its potential applications in drug discovery, coupled with recent advances in synthetic methodologies and computational tools, position it as a promising candidate for future research. As our understanding of molecular interactions continues to evolve,this compound will likely play an increasingly important role in shaping the landscape of pharmaceutical innovation.